Cas no 111544-22-0 (1H-1,2,4-Triazol-3-amine, 1-(4-fluorobenzoyl)-)

• Product Name: 1H-1,2,4-Triazol-3-amine, 1-(4-fluorobenzoyl)-
• CAS No: 111544-22-0
• MF: C₉H₇FN₄O
• MW: 206.17648434639
• CID: 1198291
• Update Time: 2024-08-05

1H-1,2,4-Triazol-3-amine, 1-(4-fluorobenzoyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-1,2,4-Triazol-3-amine, 1-(4-fluorobenzoyl)-
• Methanone, (3-amino-1H-1,2,4-triazol-1-yl)(4-fluorophenyl)-

• Inchi： 1S/C9H7FN4O/c10-7-3-1-6(2-4-7)8(15)14-5-12-9(11)13-14/h1-5H,(H2,11,13)
• InChI Key： JABYJRQXOPHHST-UHFFFAOYSA-N
• SMILES： C(N1C=NC(N)=N1)(C1=CC=C(F)C=C1)=O

Computed Properties

• Exact Mass: 206.06051

Experimental Properties

• Density: 1.49±0.1 g/cm3(Predicted)
• Boiling Point: 433.6±47.0 °C(Predicted)
• PSA: 73.8
• pka: 1.48±0.50(Predicted)